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Compound of Interest

Compound Name: 1-Chloro-3-hexyne

Cat. No.: B15268196

An In-depth Technical Guide to the Physical Properties of 1-Chloro-3-hexyne

Introduction

1-Chloro-3-hexyne is an organic compound with the molecular formula C6H9CLI.[1] As a
member of the haloalkyne family, its physical properties are of significant interest in various
fields of chemical research and development, particularly in synthetic organic chemistry where
it can serve as a versatile building block. The presence of both a chloro group and an internal
alkyne functionality dictates its reactivity and physical behavior. This guide provides a summary
of the computed physical properties of 1-Chloro-3-hexyne, detailed experimental protocols for
their determination, and visualizations of key conceptual relationships.

Data Presentation: Physical Properties of 1-Chloro-
3-hexyne

The following table summarizes the computed physical and chemical properties for 1-Chloro-3-
hexyne. Experimental data for properties such as boiling point, melting point, density, and
refractive index are not readily available in the reviewed literature; therefore, computed values
from established chemical databases are presented.
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Property Value Source
Molecular Formula C6HOCI PubChem[1]
Molecular Weight 116.59 g/mol PubChem[1]
Exact Mass 116.0392780 Da PubChem[1]
Monoisotopic Mass 116.0392780 Da PubChem[1]
Topological Polar Surface Area 0 A2 PubChem[1]
Heavy Atom Count 7 PubChem[1]
Complexity 82.8 PubChem[1]
XLogP3 (Lipophilicity) 2.3 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 0 PubChem[1]
Rotatable Bond Count 2 PubChem[1]

Experimental Protocols

Detailed methodologies for the experimental determination of key physical properties are
provided below. These protocols are generalized for a liquid organic compound like 1-Chloro-
3-hexyne.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For haloalkanes, the boiling point is influenced by the chain
length, the type of halogen, and the degree of branching.[2][3][4]

Methodology: Simple Distillation

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a heating mantle, a still head with a thermometer adapter, a condenser, and a
receiving flask. Ensure all glass joints are properly sealed.
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o Sample Preparation: Place a small volume of 1-Chloro-3-hexyne into the round-bottom
flask, along with a few boiling chips to ensure smooth boiling.

e Heating: Begin heating the flask gently with the heating mantle.

o Temperature Reading: Position the thermometer bulb just below the side arm of the still head
to accurately measure the temperature of the vapor that is distilling.

o Observation: Record the temperature at which the liquid boils and a steady stream of
distillate is collected in the receiving flask. This temperature is the boiling point. The pressure
at which the measurement is taken should also be recorded.

Determination of Density

Density is the mass of a substance per unit volume.[5][6] For liquids, this can be accurately
measured using a pycnometer or a vibrating tube density meter.[5]

Methodology: Pycnometry
* Pycnometer Preparation: Clean and dry a pycnometer of a known volume.
» Weighing (Empty): Accurately weigh the empty pycnometer using an analytical balance.

« Filling: Fill the pycnometer with 1-Chloro-3-hexyne, ensuring no air bubbles are trapped. If
the pycnometer has a capillary stopper, the liquid level should be at the mark.

o Thermostatting: Place the filled pycnometer in a thermostat bath at a specific temperature
(e.g., 20°C or 25°C) until it reaches thermal equilibrium.

e Weighing (Full): Remove the pycnometer from the bath, wipe it dry, and weigh it again.

o Calculation: The density (p) is calculated using the formula: p = (m_full - m_empty) / V
where:

o m_full is the mass of the filled pycnometer.

o m_empty is the mass of the empty pycnometer.
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o Vs the calibrated volume of the pycnometer.

Determination of Refractive Index

The refractive index of a material is a dimensionless number that describes how fast light
travels through it.[7] It is a characteristic property of a substance and is useful for identification
and purity assessment.[7]

Methodology: Using an Abbe Refractometer

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a
known refractive index, such as distilled water.

o Sample Application: Place a few drops of 1-Chloro-3-hexyne onto the clean, dry prism of
the refractometer.

» Measurement: Close the prisms and allow the sample to spread into a thin film. While
looking through the eyepiece, adjust the control knob until the boundary line between the
light and dark fields is sharp and centered on the crosshairs.

o Reading: Read the refractive index value from the instrument's scale. Also, record the
temperature at which the measurement was made, as the refractive index is temperature-
dependent.

Visualizations
Conceptual Relationship of Molecular Structure to
Physical Properties
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Conceptual Diagram of Structure-Property Relationships for 1-Chloro-3-hexyne
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Caption: Structure-property relationships of 1-Chloro-3-hexyne.

Experimental Workflow for Boiling Point Determination
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Workflow for Boiling Point Determination
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Caption: Experimental workflow for determining boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-hexyne
https://unacademy.com/content/cbse-class-11/study-material/chemistry/physical-properties-of-haloalkanes-and-haloarenes/
https://m.youtube.com/watch?v=49DMf4IKGoE
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/06._Properties_and_Reactions_of_Haloalkanes%3A_Bimolecular_Nucleophilic_Substitution/6-01_Physical__Properties_of_Haloalkanes
https://www.calnesis.com/en/measurements/density-liquids/
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.youtube.com/watch?v=k5-_V98exW0
https://www.benchchem.com/product/b15268196#physical-properties-of-1-chloro-3-hexyne
https://www.benchchem.com/product/b15268196#physical-properties-of-1-chloro-3-hexyne
https://www.benchchem.com/product/b15268196#physical-properties-of-1-chloro-3-hexyne
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15268196?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15268196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

